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Compound of Interest

Compound Name: 1-Chlorohexadecane-D33

Cat. No.: B1472631

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of deuterated
hexadecyl chloride. Given the limited direct experimental data on the deuterated variant, this
document leverages data from its non-deuterated counterpart, 1-chlorohexadecane, and
establishes the expected impact of deuteration based on established principles of isotope
effects. This guide is intended to be a valuable resource for professionals in research, scientific
analysis, and drug development who utilize deuterated compounds.

Core Physical Properties

Deuteration, the substitution of hydrogen with its heavier isotope deuterium, typically has a
minimal effect on the bulk physical properties of a molecule such as melting point, boiling point,
and density. The primary influence is on the vibrational energy of C-D bonds compared to C-H
bonds, which can affect reaction kinetics but has a less pronounced impact on non-reactive
physical characteristics. Therefore, the physical properties of 1-chlorohexadecane serve as a
very close approximation for deuterated hexadecyl chloride.

Data Summary of 1-Chlorohexadecane

The following table summarizes the key physical properties of 1-chlorohexadecane, which are
expected to be nearly identical for its deuterated forms.
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Physical Property Value Notes

Molecular Formula C16H33Cl

The molecular weight of the

deuterated version will be

Molecular Weight 260.89 g/mol [1][2][3][4]1[5] ) )
higher depending on the
number of deuterium atoms.
Melting Point 8-14 °C[5][6] Also cited as 7.8 °C[2].
Alkyl halides generally have
higher boiling points than
N ) alkanes with the same number
Boiling Point 149 °C at 1 mm Hg[5][6] )
of carbons due to polarity and
stronger intermolecular forces.
[71[81[°]
Density 0.865 g/mL at 25 °C[5][6]
Alkyl halides are generally
insoluble in water due to their
o inability to form hydrogen
Solubility in Water <0.02 g/L[5]
bonds.[7][9] They are,
however, soluble in organic
solvents.[7][10]
Appearance Colorless liquid[2][5]
Refractive Index n20/D 1.449[5][6]

Experimental Protocols for Property Determination

Standard methodologies are employed to determine the physical properties of alkyl halides like
deuterated hexadecyl chloride.

Melting Point Determination

The melting point can be determined using a standard melting point apparatus.

o Sample Preparation: A small, dry sample of the compound is packed into a capillary tube.
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o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

o Heating and Observation: The sample is heated at a slow, controlled rate. The temperature
at which the substance first begins to melt and the temperature at which it is completely
liquid are recorded as the melting point range.

Boiling Point Determination

The boiling point at a specific pressure can be determined using distillation or a specialized
apparatus.

o Apparatus Setup: The liquid is placed in a distillation flask with a few boiling chips. A
thermometer is positioned so that the top of the bulb is level with the side arm of the
distillation flask.

e Heating: The flask is heated gently.

o Observation: The temperature at which the liquid boils and its vapor condenses on the
thermometer is recorded as the boiling point. For high-boiling liquids, vacuum distillation is
employed to prevent decomposition.

Density Measurement

The density of a liquid can be determined using a pycnometer or a hydrometer.
e Pycnometer Method:

o The mass of a clean, dry pycnometer is determined.

o The pycnometer is filled with the liquid, and its mass is measured again.

o The volume of the pycnometer is determined by filling it with a liquid of known density
(e.g., water) and measuring the mass.

o The density of the sample is calculated by dividing the mass of the liquid by its volume.

Solubility Testing
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Solubility is determined by observing the dissolution of the solute in a solvent.

o Sample Preparation: A small, measured amount of deuterated hexadecyl chloride is added to
a test tube.

e Solvent Addition: A measured volume of the solvent (e.g., water, ethanol, acetone) is added.

o Observation: The mixture is agitated, and the degree of dissolution is observed. The process
can be repeated with increasing amounts of solute to determine the saturation point.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the determination of the melting point of
a solid organic compound.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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